Cas no 2137678-28-3 (5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2137678-28-3
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6309767
• PubChem ID: 165452376
• Update Time: 2025-06-09

5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol
• EN300-742661
• 2137678-28-3

• Inchi： 1S/C9H13N3O/c1-12-6-8(4-11-12)7-2-9(13)5-10-3-7/h2,4,6,9-10,13H,3,5H2,1H3
• InChI Key： TYPIZUYZOYVHCX-UHFFFAOYSA-N
• SMILES： OC1C=C(C2C=NN(C)C=2)CNC1

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol

Introduction to 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2137678-28-3) and Its Emerging Applications in Chemical Biology

The compound 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol, identified by its CAS number 2137678-28-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines a pyrazole moiety with a tetrahydropyridine scaffold, creating a structure that has garnered attention for its unique pharmacological properties and synthetic versatility. The integration of these two functional groups not only enhances the compound's molecular complexity but also opens up diverse avenues for exploration in drug discovery and medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards molecules that exhibit multitarget interactions, particularly those capable of modulating multiple biological pathways simultaneously. The structural features of 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol make it an attractive candidate for such applications. The pyrazole ring is well-documented for its role as a pharmacophore in various therapeutic agents, while the tetrahydropyridine core is often associated with central nervous system (CNS) activities. This combination suggests that the compound may possess dual functionality, potentially influencing both central and peripheral nervous system processes.

One of the most compelling aspects of this compound is its potential to interact with a variety of biological targets. For instance, the pyrazole moiety can engage with enzymes such as kinases and phosphodiesterases, which are critical in signal transduction pathways. Meanwhile, the tetrahydropyridine scaffold is known to interact with receptors and ion channels, particularly those involved in pain modulation and neuroprotection. Such dual-targeting capabilities are highly sought after in modern drug design, as they can lead to more efficacious and less toxic therapeutic outcomes.

Recent studies have begun to uncover the mechanistic insights into how 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol exerts its biological effects. Researchers have observed that this compound exhibits significant affinity for certain serotonergic receptors, suggesting a possible role in the treatment of mood disorders such as depression and anxiety. Additionally, preliminary data indicate that it may possess neuroprotective properties by attenuating oxidative stress and inhibiting neuroinflammatory responses. These findings align with the growing body of evidence supporting the use of multitargeted compounds in managing complex neurological conditions.

The synthetic route to 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol is also noteworthy. The synthesis typically involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high yields and purity. Key steps often include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired substituents. The ability to synthesize this compound efficiently is crucial for both academic research and industrial applications, as it allows for rapid screening and optimization of analogs with enhanced properties.

In the context of drug discovery pipelines, 5-(1-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridin-3-ol serves as an excellent scaffold for structure-based drug design. Computational modeling techniques have been employed to understand how this molecule interacts with biological targets at an atomic level. These studies not only provide insights into its mechanism of action but also guide modifications to improve its pharmacokinetic profile. For instance, computational simulations have identified key residues on serotonergic receptors that are critical for binding affinity, which can be targeted to enhance potency and selectivity.

The potential therapeutic applications of this compound extend beyond CNS disorders. Emerging research suggests that it may also have utility in treating inflammatory conditions by modulating immune cell signaling pathways. The pyrazole ring is known to exhibit anti-inflammatory properties when incorporated into certain drug molecules, making 5-(1-methyl-1H-pyrazol-4-yll)-1,2,3,tetrahydropyridin - 3 - ol a promising candidate for further investigation in this area. Additionally,, preliminary studies indicate that it may possess antioxidant effects,, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy profile before moving into clinical trials., While still in early stages of research, 5-( 1 - methyl - 11 H - pyrazol - 4 - yl ) - 12 , 32 , 34 - tetrahydropyridin - 33 ol has shown encouraging results in preclinical studies., These studies have demonstrated that it can cross the blood-brain barrier effectively,, which is essential for CNS-targeting drugs., Moreover,, preliminary toxicity assays suggest that it exhibits low systemic toxicity at therapeutic doses., These findings are promising signs that warrant further exploration into its clinical potential.

The future directions for research on 5-( 11 H - pyrazol - 4 - yl ) - 12 , 32 , 34 - tetrahydropyridin - 33 ol are multifaceted., On one hand,, researchers aim to optimize its chemical structure through medicinal chemistry approaches to enhance its pharmacological properties., This could involve modifying substituents on either the pyrazole or tetrahydropyridine moieties to improve binding affinity,, selectivity,, or metabolic stability.. On another hand,, there is growing interest in exploring its potential use in combination therapies where it could be paired with other drugs to achieve synergistic effects.. Such combinatorial approaches are increasingly recognized as a key strategy for addressing complex diseases effectively..

In conclusion, 5-( methyl H pyrazol yl ) tetrahydropyridin ol ( CAS no.. .2137678 .28 .3 ) represents a structurally intriguing and biologically promising compound with significant potential in chemical biology and pharmaceutical research.. Its unique scaffold combining a pyrazole ring with a tetrahydropyridine core positions it as an excellent candidate for multitargeted drug design.. Recent advancements in computational modeling and preclinical studies have provided valuable insights into its mechanism of action and therapeutic potential.. As research continues,,, this compound is poised to make substantial contributions to the development of novel treatments for neurological disorders,,, inflammatory conditions,,, and other diseases..